Cas no 84907-53-9 (Benzaldehyde, 4,4'-(1,2-ethenediyl)bis-)

• Product Name: Benzaldehyde, 4,4'-(1,2-ethenediyl)bis-
• CAS No: 84907-53-9
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD00266949
• CID: 706665
• PubChem ID: 5376851
• Update Time: 2024-10-26

Benzaldehyde, 4,4'-(1,2-ethenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-formylphenyl)ethane
• (E)-4,4'-(ethene-1,2-diyl)dibenzaldehyde
• Benzaldehyde, 4,4'-(1E)-1,2-ethenediylbis-
• Benzaldehyde, 4,4'-(1,2-ethenediyl)bis-
• 4-[(E)-2-(4-formylphenyl)ethenyl]benzaldehyde
• 4'-(Ethene-1,2-diyl)dibenzaldehyde
• 4-[2-(4-forMylphenyl)ethyl]benzaldehyde
• 1,2-BIS(4-FORMYLPHENYL)ETHENE
• 4,4'-(Ethene-1,2-diyl)dibenzaldehyde
• SCHEMBL4195177
• N10414
• 84907-53-9
• CS-0170135
• AS-78812
• AKOS015900559
• CS-0433715
• 4720-99-4
• 1,2-Bis(p-formylphenyl)-trans-ethylene

• MDL： MFCD00266949
• Inchi： 1S/C16H14O2/c17-11-15-7-3-13(4-8-15)1-2-14-5-9-16(12-18)10-6-14/h3-12H,1-2H2
• InChI Key： OIFGRECGCKJKMR-UHFFFAOYSA-N
• SMILES： C1(C=CC(C=O)=CC=1)CCC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 236.083729621g/mol
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.205
• Boiling Point: 434.1 °C at 760 mmHg
• Flash Point: 162.1 °C